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Compound of Interest

Compound Name: CC-885-CH2-Peg1-NH-CH3

Cat. No.: B15605986 Get Quote

Essential Safety and Handling Guide for CC-885-
CH2-Peg1-NH-CH3
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling, use, and disposal

of CC-885-CH2-Peg1-NH-CH3, a neoDegrader compound used in the synthesis of Antibody

neoDegrader Conjugates (AnDC).[1][2][3][4] Adherence to these procedures is essential to

ensure personal safety and maintain the integrity of your research.

Hazard Identification and Personal Protective
Equipment (PPE)
CC-885-CH2-Peg1-NH-CH3 is classified with several hazards requiring stringent safety

measures.[5] The compound is harmful if swallowed, causes skin irritation, leads to serious eye

irritation, and may cause respiratory irritation.[5]

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type Minimum Requirement Specifications

Eye and Face Protection
Safety glasses with side

shields or goggles

Must be tested and approved

under appropriate government

standards such as NIOSH

(US) or EN 166 (EU). A full-

face shield may be necessary

for splash hazards.[6][7]

Skin Protection
Chemical-resistant gloves, Lab

coat or coveralls

Handle with nitrile, neoprene,

or PVC gloves.[8] Inspect

gloves prior to use and use

proper removal technique.[6]

Wear a lab coat or chemical-

resistant coveralls.[7][8][9]

Respiratory Protection
Use in a well-ventilated area.

Respirator may be required.

Work in a chemical fume hood.

[5] If dust or aerosols are

generated, use a NIOSH-

approved N95 (US) or P1 (EN

143) dust mask or a respirator

with appropriate cartridges.[6]

Safe Handling and Operational Protocol
Strict adherence to the following procedures is mandatory when working with CC-885-CH2-
Peg1-NH-CH3.

Experimental Workflow for Handling CC-885-CH2-Peg1-NH-CH3
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Preparation

Work in a designated, well-ventilated area (fume hood).

Don appropriate PPE (gloves, goggles, lab coat).

Step 1

Carefully weigh the solid compound.

Step 2

Dissolve in an appropriate solvent (e.g., DMSO). Ultrasonic agitation may be needed.

Step 3

Collect all contaminated materials and unused compound in a designated, sealed container.

Prepare aliquots for storage to avoid repeated freeze-thaw cycles.

Step 4

Store solid at 4°C, sealed, away from moisture.

Storage (Solid)

Store solutions at -20°C for 1 month or -80°C for 6 months.

Storage (Solution)

Dispose of waste according to local, state, and federal regulations.

Click to download full resolution via product page

Caption: Standard Operating Procedure for CC-885-CH2-Peg1-NH-CH3.

Detailed Methodologies:

Preparation: Always work within a certified chemical fume hood to avoid inhalation of dust or

vapors.[5] Before handling the compound, ensure all required PPE is correctly worn.

Weighing and Dissolution:

To prevent inhalation, avoid creating dust when weighing the solid material.[5]
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For dissolution, common solvents include DMSO.[10] For a stock solution, dissolve in

fresh DMSO; ultrasonic agitation may be necessary for complete dissolution.[2][10]

For in vivo studies, a common vehicle is a mixture of 10% DMSO, 40% PEG300, 5%

Tween-80, and 45% saline.[2]

Storage:

Solid Form: Store the compound at 4°C in a tightly sealed container, protected from

moisture.[2]

In Solution: For short-term storage (up to one week), aliquots can be kept at 4°C.[10] For

longer-term storage, store solutions at -20°C for up to one month or at -80°C for up to six

months.[5] It is recommended to aliquot the solution to avoid repeated freeze-thaw cycles.

[10]

Emergency Procedures and Disposal
Table 2: Emergency Response and First Aid
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[5]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing and wash it before reuse.[5]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[5]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[5][6]

Spill and Disposal Plan:

In the event of a spill, evacuate the area and ensure adequate ventilation.[5] Wearing full PPE,

absorb the spill with an inert material such as diatomite or universal binders.[5] Decontaminate

the surface by scrubbing with alcohol.[5]

All waste, including the absorbent material, contaminated PPE, and any unused compound,

must be collected in a suitable, sealed container.[5][6] Disposal must be carried out in

accordance with all applicable local, state, and federal regulations for hazardous chemical

waste.[5]

Compound Signaling Pathway
CC-885-CH2-Peg1-NH-CH3 is a component used in the creation of Antibody neoDegrader

Conjugates (AnDC). The core molecule, CC-885, is a cereblon (CRBN) E3 ligase modulator.

[11][12] These conjugates work by linking the toxic molecule to an antibody that targets specific
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cancer cells. Once inside the cell, the compound can induce the degradation of target proteins

through the E3 ubiquitin ligase pathway.[1][2][13]
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Caption: AnDC mechanism of action via E3 ubiquitin ligase pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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